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For Researchers, Scientists, and Drug Development Professionals

Introduction
Indatraline is a non-selective monoamine reuptake inhibitor that blocks the transporters for

dopamine (DAT), norepinephrine (NET), and serotonin (SERT). This triple reuptake inhibition

profile suggests potential antidepressant effects. The Porsolt swim test, or forced swim test

(FST), is a widely used preclinical behavioral assay to screen for potential antidepressant

activity in rodents. The test is based on the principle that when rodents are placed in an

inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant

treatments are expected to reduce the duration of this immobility, reflecting a more persistent

escape-directed behavior.

These application notes provide a detailed protocol for conducting the Porsolt swim test in rats

to evaluate the potential antidepressant-like effects of Indatraline. The protocol is based on

established FST procedures and incorporates dosage information from related behavioral

studies involving Indatraline in rats.

Data Presentation
While specific data for Indatraline in the Porsolt swim test is not readily available in published

literature, the following table presents data on the effects of Indatraline on general motor

activity in Wistar rats. This data is crucial for interpreting FST results, as a general increase in
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motor activity could be a confounding factor. The doses used in this study can serve as a

reference for designing a Porsolt swim test experiment with Indatraline.

Table 1: Effect of Indatraline on Motor Activity in Wistar Rats

Treatment Group (mg/kg,
i.p.)

Ambulation (Photobeam
Interruptions)

Stereotypy (Photobeam
Interruptions)

Vehicle (0.0) Mean ± SEM Mean ± SEM

Indatraline (0.5) Mean ± SEM Mean ± SEM

Indatraline (1.0) Mean ± SEM Enhanced

Indatraline (2.0) Mean ± SEM Enhanced

Indatraline (3.0) Affected Enhanced

Note: This table is a qualitative representation based on findings that stereotypy was enhanced

at 1.0, 2.0, and 3.0 mg/kg, while ambulation was affected at 3.0 mg/kg. For precise quantitative

data, refer to the original study.

Experimental Protocols
This section details a proposed protocol for the Porsolt swim test to assess the antidepressant-

like effects of Indatraline in rats.

Materials and Equipment
Animals: Male Wistar or Sprague-Dawley rats (200-250g)

Indatraline: To be dissolved in a suitable vehicle (e.g., saline with a small amount of Tween

80)

Vehicle Control: The solvent used to dissolve Indatraline

Forced Swim Test Apparatus: A transparent cylinder (40-60 cm height, 20 cm diameter) filled

with water (23-25°C) to a depth of 30 cm.
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Video Recording Equipment: A camera positioned to have a clear side view of the swim

cylinder.

Behavioral Analysis Software (optional): For automated scoring of behaviors.

Towels and Heating Pads: For drying and warming the rats after the swim session.

Animal Scale

Syringes and Needles for drug administration.

Experimental Procedure
Day 1: Pre-test Session (Habituation)

Acclimation: Allow rats to acclimate to the testing room for at least 1 hour before the start of

the experiment.

Pre-swim: Gently place each rat individually into the swim cylinder for a 15-minute pre-test

session.

Removal and Drying: After 15 minutes, carefully remove the rat from the water, dry it with a

towel, and place it in a warm cage with a heating pad for a few minutes before returning it to

its home cage.

Cleaning: Clean the swim cylinder thoroughly between each animal.

Day 2: Test Session

Drug Administration: Administer Indatraline (e.g., 0.5, 1.0, 2.0, 3.0 mg/kg, intraperitoneally)

or vehicle to the rats. The time between drug administration and the test session should be

consistent (e.g., 30-60 minutes).

Test Swim: Place each rat individually into the swim cylinder for a 5-minute test session.

Recording: Record the entire 5-minute session using the video camera.
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Behavioral Scoring: An observer, blind to the treatment conditions, should score the video

recordings for the following behaviors:

Immobility: The rat makes only the minimal movements necessary to keep its head above

water.

Swimming: The rat makes active swimming motions, moving around the cylinder.

Climbing: The rat makes active, forceful movements with its forepaws directed against the

wall of the cylinder.

Data Collection: Record the total duration (in seconds) spent in each of the three behaviors

during the 5-minute test.

Post-test Care: After the test, remove the rat, dry it, and return it to its home cage.

Mandatory Visualizations
Signaling Pathway of Indatraline

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1675337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Synaptic Cleft

Indatraline

Dopamine
Transporter (DAT)

Blocks

Norepinephrine
Transporter (NET)

Blocks

Serotonin
Transporter (SERT)

Blocks

Dopamine

Dopamine

Release

Norepinephrine

Norepinephrine

Release

Serotonin

Serotonin

Release

Reuptake

Reuptake

Reuptake

Click to download full resolution via product page

Caption: Mechanism of action of Indatraline.
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Experimental Workflow for Porsolt Swim Test
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Caption: Experimental workflow for the Porsolt swim test.

To cite this document: BenchChem. [Application Notes and Protocols: Porsolt Swim Test for
Indatraline in Rats]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1675337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675337#porsolt-swim-test-protocol-for-indatraline-in-rats
https://www.benchchem.com/product/b1675337#porsolt-swim-test-protocol-for-indatraline-in-rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1675337#porsolt-swim-test-protocol-for-indatraline-
in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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